Cas no 84553-21-9 (1,3-Butanedione, 2-chloro-1-(4-methylphenyl)-)
84553-21-9 structure
Product Name:1,3-Butanedione, 2-chloro-1-(4-methylphenyl)-
CAS No:84553-21-9
MF:C11H11ClO2
MW:210.656842470169
CID:666924
PubChem ID:12827652
Update Time:2025-04-19
1,3-Butanedione, 2-chloro-1-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butanedione, 2-chloro-1-(4-methylphenyl)-
- 2-chloro-1-(4-methylphenyl)butane-1,3-dione
- DTXSID60510892
- 84553-21-9
- SCHEMBL11599419
-
- Inchi: 1S/C11H11ClO2/c1-7-3-5-9(6-4-7)11(14)10(12)8(2)13/h3-6,10H,1-2H3
- InChI Key: JMPTUUDGFKISTC-UHFFFAOYSA-N
- SMILES: ClC(C(C)=O)C(C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 210.0447573g/mol
- Monoisotopic Mass: 210.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 34.1Ų
1,3-Butanedione, 2-chloro-1-(4-methylphenyl)- Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
84553-21-9 (1,3-Butanedione, 2-chloro-1-(4-methylphenyl)-) Related Products
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